![molecular formula C20H12Cl2N4O B3006979 (Z)-2-Cyano-N-(2,6-dichlorophenyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide CAS No. 1394811-16-5](/img/structure/B3006979.png)
(Z)-2-Cyano-N-(2,6-dichlorophenyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide
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Description
(Z)-2-Cyano-N-(2,6-dichlorophenyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide is a chemical compound that belongs to the family of enamide derivatives. It has shown potential as a therapeutic agent due to its ability to inhibit certain enzymes and receptors in the body.
Scientific Research Applications
Heterocyclic Compound Synthesis
- Synthesis of Pyrimidines and Pyrazoles : Similar compounds have been used in the synthesis of pyrimidines and pyrazoles, which are crucial for developing pharmaceuticals and agrochemicals. For instance, reactions of benzyl ketones with formamide or acetamide have led to the formation of enamines and aminopyrimidines, highlighting the versatility of similar structures in synthesizing complex heterocyclic compounds (Hirota et al., 1978).
Antimicrobial Activity
- Development of Antimicrobial Agents : Certain cyano and amide-containing compounds have shown promising antimicrobial activities, suggesting the potential of our compound in this area. A study on thio-substituted ethyl nicotinate derivatives, which underwent cyclization to form pyridothienopyrimidine derivatives, revealed significant antimicrobial properties (Gad-Elkareem et al., 2011).
Anti-inflammatory and Analgesic Potential
- Analgesic and Anti-inflammatory Applications : The modification of cyanoamino and phenyl groups in pyrimidines has been explored for developing anti-inflammatory and analgesic agents. Such modifications have led to compounds with high activity, suggesting the therapeutic potential of similarly structured compounds in pain management and inflammation control (Chhabria et al., 2007).
Herbicidal Activity
- Herbicidal Applications : Compounds featuring cyanoacrylate structures have been investigated for their herbicidal efficacy. For example, certain 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates demonstrated good herbicidal activities, underlining the agricultural application potential of related chemical structures (Wang et al., 2004).
Antitumor Agents
- Antitumor Activity : The structural motif of cyanoaminopyrimidines, similar to our compound, has been associated with antitumor properties. These compounds have shown to promote tubulin polymerization, a mechanism that could be harnessed for cancer treatment, suggesting the potential use of (Z)-2-Cyano-N-(2,6-dichlorophenyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide in oncology research (Zhang et al., 2007).
Properties
IUPAC Name |
(Z)-2-cyano-N-(2,6-dichlorophenyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12Cl2N4O/c21-16-7-4-8-17(22)18(16)26-20(27)15(10-23)9-13-11-24-19(25-12-13)14-5-2-1-3-6-14/h1-9,11-12H,(H,26,27)/b15-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDKUWFJVXLLJMY-DHDCSXOGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=C(C=N2)C=C(C#N)C(=O)NC3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=NC=C(C=N2)/C=C(/C#N)\C(=O)NC3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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